Perfluidone

• IUPAC Name: N-[4-(benzenesulfonyl)-2-methylphenyl]-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/C14H12F3NO4S2/c1-10-9-12(23(19,20)11-5-3-2-4-6-11)7-8-13(10)18-24(21,22)14(15,16)17/h2-9,18H,1H3
• InChI Key: WHTBVLXUSXVMEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C2=CC=CC=C2)NS(=O)(=O)C(F)(F)F
• Molecular Formula: C14H12F3NO4S2
• DSSTOX Substance ID: DTXSID3042267
• Molecular Weight: 379.4 g/mol
• CAS RN: 37924-13-3

Description

Perfluidone is a synthetic compound with the molecular formula C14H12F3NO4S2. It was used as a pre-emergence herbicide for controlling various common weeds and grasses in tobacco crops. It is also known by other names such as 1,1,1-trifluoro-N-[2-methyl-4-(phenylsulfonyl)phenyl]-methanesulfonamide.

Molecular Structure Analysis

This compound has a molecular weight of 379.375. The IUPAC Standard InChI is InChI=1S/C14H12F3NO4S2/c1-10-9-12(23(19,20)11-5-3-2-4-6-11)7-8-13(10)18-24(21,22)14(15,16)17/h2-9,18H,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature and is odorless. It has a molecular weight of 379.375. It is soluble in water (at 20°C) to 60.0 ug/ml and soluble in aromatic and chlorinated hydrocarbon solvents.

Scientific Research Applications

Inhibition of Fatty Acid Biosynthesis

Perfluidone has been identified as an inhibitor of very-long-chain fatty acid (VLCFA) synthesis, particularly targeting the 3-ketoacyl-CoA synthase (KCS) enzymes. In studies, it was shown to decrease saturated VLCFAs in plants, suggesting its primary herbicidal target lies in VLCFA synthesis, affecting plant growth and development (Tresch et al., 2012).

Interaction with Mitochondrial and Thylakoid Membranes

This compound has been shown to interfere with phosphorylation and electron transport in isolated mitochondria, acting as an uncoupler of oxidative phosphorylation at low concentrations. It also affects mitochondrial and thylakoid membranes' permeability to protons and cations, disrupting the ATP-generating pathway in mitochondria and chloroplasts (Moreland, 1981).

Soil Persistence and Movement

Research indicates that this compound is chemically stable in soils under various conditions but is susceptible to photodecomposition. Its leaching characteristics vary depending on soil pH, clay, and organic matter content, impacting its environmental movement and persistence (Ketchersid & Merkle, 1975).

Plant Growth Regulation

This compound has been evaluated as a postemergence herbicide for selective control in various plants, showing good selectivity and effectiveness. It also exhibits growth retardant properties, influencing shoot and root growth in plants (Kern, Meggitt, & Penner, 1978).

Cytokinin-like Effects

This compound mimics cytokinins, influencing bud dormancy,apical dominance, basal bulb formation, and dwarf shoot growth in plants like purple nutsedge. This indicates its potential use in the regulation of plant growth, leveraging both its phytotoxic and cytokinin-like activities (Bendixen, 1975).

Residue Analysis in Agricultural Products

Analytical methods have been developed for the detection of this compound residues in agricultural products like rice grains and husks. These methods involve gas-liquid chromatographic techniques, highlighting the importance of monitoring this compound levels for food safety and environmental health (Businelli et al., 1975).

Impact on Cellular Metabolism

Studies have shown that this compound can affect the metabolism of lipids in plants like maize and sunflower, leading to changes in lipid composition. This suggests a broader impact of this compound on cellular metabolic processes, beyond its herbicidal action (Valadon & Kates, 1984).

Stimulation of IAA-Oxidising Enzymes

This compound has been shown to enhance the activity of IAA-oxidising enzymes in Lens roots, both in vitro and in vivo. This indicates its potential role in influencing plant hormone pathways and consequent plant growth and development (Tafuri et al., 1977).

Mechanism of Action

Target of Action

Perfluidone, also known as flamprop-m-methyl or SB 1528 , is a synthetic sulfonanilide herbicide . It primarily targets the protein biosynthesis and cellular respiration processes in plants . It is selective and acts via contact and root absorption .

Biochemical Pathways

This compound affects the biochemical pathways related to protein biosynthesis, cellular respiration, and photosynthesis . It is also suggested to interfere with the synthesis of VLCFAs . VLCFAs are crucial components of plant waxes and cuticle, and they play a significant role in plant development and stress responses.

Pharmacokinetics

It is known that this compound is a solid at room temperature and is soluble in water (at 20°c) to 600 ug/ml and soluble in aromatic and chlorinated hydrocarbon solvents .

Result of Action

This compound’s action results in the control of various common weeds and grasses in crops like flue-cured tobacco, cotton, rice, sugar beet, soybeans, and spinach . It is particularly effective against pests like Purple nutsedge (Cyperus esculentus), Yellow nutsedge (Cyperus rotundus), Foxtail, and Barnyardgrass .

Action Environment

This compound’s action, efficacy, and stability are influenced by environmental factors. It will leach through wet, neutral, or slightly alkaline soils, with a tendency toward greater leaching in soils having low clay and organic matter . It is applied to the soil surface with ground equipment as a pre-emergence spray .

Q & A

Q1: How does perfluidone affect plant growth?

A: this compound primarily acts as a growth retardant, disrupting normal plant development. Research suggests it may interfere with cell division and elongation, ultimately inhibiting shoot and root growth. [, , ]

Q2: Does this compound impact specific physiological processes in plants?

A: Studies show that this compound can inhibit the mitotic index in both cotton and yellow nutsedge roots, indicating its interference with cell division. Additionally, it has been observed to mimic cytokinin activity in purple nutsedge, leading to effects like breaking bud dormancy and inducing basal bulb formation. [, ]

Q3: Does this compound affect photosynthesis?

A: Research indicates that while this compound doesn't directly inhibit photosynthesis in isolated mesophyll cells, it can indirectly impact photosynthetic activity in whole plants by affecting overall plant growth and development. []

Q4: Does this compound affect enzyme activity in plants?

A: Yes, studies have shown that this compound can stimulate the activity of the IAA-oxidising enzyme system in lentil roots. This suggests a potential influence on plant hormone regulation. []

Q5: What is the molecular formula and weight of this compound?

A5: The molecular formula of this compound is C14H12F3NO4S2, and its molecular weight is 391.4 g/mol.

Q6: How does this compound behave in soil?

A: this compound tends to leach through neutral and alkaline soils, particularly those with low clay and organic matter content. Leaching is reduced in acidic loamy sand compared to neutral or clay soils. []

Q7: What are the primary applications of this compound?

A: this compound is primarily used as a pre-emergence herbicide to control various annual and perennial weeds in rice paddy fields. [, , , , ]

Q8: How does the timing of this compound application affect its efficacy?

A: The timing of this compound application significantly influences its effectiveness on different weed species. The optimal application time for controlling specific weeds varies, highlighting the importance of considering weed emergence patterns. [, ]

Q9: Can this compound be used in combination with other herbicides?

A: Yes, this compound is often used in combination with other herbicides to broaden the weed control spectrum and potentially enhance efficacy. For instance, it exhibits synergistic effects when combined with bifenox. [, , ]

Q10: What is known about the toxicity of this compound to animals?

A10: While this document focuses on the scientific aspects of this compound and does not cover toxicity information, it's crucial to consult relevant safety data sheets and research for comprehensive toxicity data.

Q11: Does this compound have any known effects on non-target organisms?

A: Studies on the effects of this compound on mycorrhizal fungi, beneficial organisms in soil ecosystems, revealed varying sensitivities among different fungal species. While some growth inhibition was observed at high concentrations, the required levels were generally higher than those typically found in soil after normal application. []

Q12: How persistent is this compound in the environment?

A: this compound's persistence in the environment is influenced by factors like soil type, temperature, and microbial activity. Understanding its degradation pathways and rates is crucial for assessing its environmental impact. []

Q13: What analytical techniques are used to detect and quantify this compound?

A: Gas-liquid chromatography with electron capture detection is commonly employed for the sensitive detection and quantification of this compound residues in various matrices, such as rice grains and husks. [, ]